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Compound of Interest

Compound Name: (Rac)-LY341495

Cat. No.: B8062136 Get Quote

Technical Support Center: (Rac)-LY341495
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the effective use of (Rac)-LY341495 in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: Is (Rac)-LY341495 stable at room temperature for short periods?

A: Yes, (Rac)-LY341495 is considered stable for short periods at ambient temperatures, as it is

typically shipped under these conditions.[1][2] However, for long-term storage and to ensure

compound integrity, it is crucial to adhere to the recommended storage conditions.

Q2: What are the recommended long-term storage conditions for (Rac)-LY341495?

A: For optimal stability, (Rac)-LY341495 should be stored as a powder at -20°C for up to three

years or at 4°C for up to two years.[3][4] Once in solution, it is recommended to store aliquots

at -80°C for up to two years or at -20°C for up to one year to prevent degradation from

repeated freeze-thaw cycles.[5]

Q3: What solvents are recommended for dissolving (Rac)-LY341495?

A: (Rac)-LY341495 has varying solubility in different solvents. Dimethyl sulfoxide (DMSO) is a

common solvent, with a solubility of approximately 6 mg/mL.[4] For in vivo experiments, a stock
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solution in DMSO can be further diluted in vehicles like corn oil.[4] The disodium salt form of

LY341495 is soluble in water up to 100 mM.[6] It is always recommended to use freshly

opened, anhydrous DMSO to ensure optimal solubility.[7]

Q4: What is the primary mechanism of action of LY341495?

A: LY341495 is a potent and selective antagonist of group II metabotropic glutamate receptors

(mGluRs), specifically mGluR2 and mGluR3.[2][8][9] It also shows activity at other mGluRs, but

with lower potency.[8] By blocking these receptors, it can modulate glutamatergic

neurotransmission. Notably, antagonism of mGluR2/3 by LY341495 has been shown to activate

the mammalian target of rapamycin (mTOR) signaling pathway, which is implicated in its

antidepressant-like effects.[1][2][10]
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Issue Possible Cause Recommended Solution

Compound precipitation in

solution

- The solution may be

supersaturated. - The

temperature of the solution has

decreased. - The solvent has

absorbed moisture, particularly

with DMSO.

- Gently warm the solution

and/or use sonication to aid

dissolution.[5] - Ensure the

storage temperature is

appropriate and consistent. -

Use fresh, anhydrous DMSO

for preparing solutions.[7] -

Prepare working solutions

fresh on the day of the

experiment.[5]

Inconsistent experimental

results

- Degradation of the compound

due to improper storage or

handling. - Inaccurate

concentration of the prepared

solution. - Variability in

experimental conditions.

- Aliquot stock solutions to

avoid multiple freeze-thaw

cycles.[5] - Verify the correct

weighing and dilution of the

compound. - Ensure consistent

experimental parameters such

as incubation times,

temperatures, and vehicle

controls.

Low efficacy in in vivo studies

- Poor bioavailability. -

Incorrect dosage or

administration route. - Rapid

metabolism of the compound.

- Review the literature for

established effective doses

and administration routes for

your specific animal model.[6]

[11] - Consider using a

different vehicle to improve

solubility and absorption. -

Evaluate the timing of

administration relative to the

experimental endpoint.

Powder adheres to the vial
- Static electricity or

compaction during shipping.

- Centrifuge the vial at a low

speed (e.g., 3000 rpm) for a

few minutes to collect the

powder at the bottom.[7]
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Data Presentation
Storage Stability of (Rac)-LY341495

Form
Storage

Temperature
Duration of Stability Reference

Powder -20°C 3 years [3][4]

Powder 4°C 2 years [3][4]

In Solvent -80°C 2 years [5]

In Solvent -20°C 1 year [5]

IC50 Values of LY341495 at various mGlu Receptors

Receptor Subtype IC50 (nM) Reference

mGlu2 21 [8]

mGlu3 14 [8]

mGlu8 170 [8]

mGlu7 990 [8]

mGlu1a 7800 [8]

mGlu5a 8200 [8]

mGlu4 22000 [8]

Experimental Protocols
Protocol: Preparation of (Rac)-LY341495 for in vivo Administration

This protocol describes the preparation of (Rac)-LY341495 for intraperitoneal (i.p.) injection in

rodents, based on methodologies cited in the literature.[6]

Materials:
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(Rac)-LY341495 powder

0.1 M Sodium Hydroxide (NaOH)

1 M Hydrochloric Acid (HCl)

Sterile 0.9% Saline solution

pH meter

Sterile microcentrifuge tubes and syringes

Procedure:

Weigh the desired amount of (Rac)-LY341495 powder.

Dissolve the powder in a minimal volume of 0.1 M NaOH.

Add sterile 0.9% saline to reach the desired final volume, ensuring the final concentration is

appropriate for the intended dosage.

Adjust the pH of the solution to between 7.4 and 7.8 using 1 M HCl. This step is critical for

ensuring physiological compatibility.

Sterile-filter the final solution through a 0.22 µm syringe filter into a sterile tube.

The solution is now ready for intraperitoneal administration at the required volume per

kilogram of body weight. It is recommended to prepare this solution fresh on the day of use.

[5]
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Caption: Signaling pathway of (Rac)-LY341495 action.
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1. Compound Preparation
(Rac)-LY341495 solubilized in

appropriate vehicle (e.g., DMSO, Saline)

2. Administration
In vivo (e.g., i.p. injection) or

In vitro (application to cell culture)

3. Experimental Procedure
Behavioral tests, electrophysiology,

or molecular assays

4. Data Collection
Measurement of relevant endpoints

5. Data Analysis
Statistical comparison of
treated vs. control groups

Click to download full resolution via product page

Caption: General experimental workflow for using (Rac)-LY341495.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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